![molecular formula C13H13N3OS B5806375 5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile](/img/structure/B5806375.png)
5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile
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Overview
Description
5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile, also known as PTZ, is a chemical compound that has been widely used in scientific research. PTZ is a heterocyclic compound that contains both a piperidine and a thiophene ring. It has been used as a convulsant in animal models to study epilepsy and as a tool to investigate the mechanisms underlying seizures.
Mechanism of Action
The mechanism of action of 5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile is not fully understood, but it is believed to act on the GABAergic system. GABA is the primary inhibitory neurotransmitter in the brain, and this compound is thought to block GABA receptors, leading to an increase in excitability and the induction of seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of glutamate, an excitatory neurotransmitter, in the brain. It has also been shown to increase the expression of genes involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile has several advantages as a tool for scientific research. It is relatively easy to administer and has a predictable onset and duration of action. However, there are also limitations to its use. This compound-induced seizures can be highly variable, and the severity of seizures can be influenced by a number of factors, including the age and strain of the animal, as well as the dose and route of administration.
Future Directions
There are several future directions for research involving 5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile. One area of interest is the development of new drugs that target the GABAergic system. Another area of interest is the use of this compound as a tool for studying other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound may have potential as a therapeutic agent for certain neurological disorders, although further research is needed to explore this possibility.
In conclusion, this compound, or this compound, is a useful tool for scientific research, particularly in the study of epilepsy. Its mechanism of action is not fully understood, but it is believed to act on the GABAergic system. This compound has several advantages as a tool for research, but there are also limitations to its use. Future research directions include the development of new drugs targeting the GABAergic system and the exploration of this compound as a therapeutic agent for neurological disorders.
Synthesis Methods
5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile can be synthesized through a variety of methods, including the reaction of 2-thiophenecarboxaldehyde with piperidine, followed by the addition of potassium cyanide and ammonium chloride. Another method involves the reaction of 2-thiophenecarboxaldehyde with piperidine, followed by the addition of potassium cyanide and ammonium acetate.
Scientific Research Applications
5-(1-piperidinyl)-2-(2-thienyl)-1,3-oxazole-4-carbonitrile has been used in scientific research for several decades. It is commonly used as a convulsant to induce seizures in animal models, particularly rodents, and has been used to study the mechanisms underlying epilepsy. This compound-induced seizures have been shown to be similar to human seizures, making it a useful tool for studying the disease.
properties
IUPAC Name |
5-piperidin-1-yl-2-thiophen-2-yl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3OS/c14-9-10-13(16-6-2-1-3-7-16)17-12(15-10)11-5-4-8-18-11/h4-5,8H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USDWPLDSRVWMIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(N=C(O2)C3=CC=CS3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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